Cas no 87-19-4 (Isobutyl salicylate)

Isobutyl salicylate structure
Isobutyl salicylate structure
Product Name:Isobutyl salicylate
CAS No:87-19-4
MF:C11H14O3
MW:194.227063655853
MDL:MFCD00020035
CID:34409
PubChem ID:87575644
Update Time:2024-03-01

Isobutyl salicylate Chemical and Physical Properties

Names and Identifiers

    • Isobutyl 2-hydroxybenzoate
    • Salicylic acid isobutyl ester
    • Isobuty Salicylate
    • Isobutyl Salicylate
    • 2-methylpropyl 2-hydroxybenzoate
    • 2-Hydroxybenzoic Acid Isobutyl Ester
    • 2-Methylpropyl o-hydroxybenzoate
    • Isobutyl o-hydroxybenzoate
    • Salicylic acid isobutylester
    • Salicylic acid, isobutyl ester (6CI, 7CI, 8CI)
    • 2-Isobutoxycarbonylphenol
    • NSC 62140
    • Isobutyl salicylate
    • MDL： MFCD00020035
    • Inchi： 1S/C11H14O3/c1-8(2)7-14-11(13)9-5-3-4-6-10(9)12/h3-6,8,12H,7H2,1-2H3
    • InChI Key： PTXDBYSCVQQBNF-UHFFFAOYSA-N
    • SMILES： O=C(C1C(O)=CC=CC=1)OCC(C)C

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.9
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Colorless liquid, with aroma similar to Holly and orchid, and bitter taste
  • Density: 1.064
  • Melting Point: 5.9°C
  • Boiling Point: 259°C
  • Flash Point: 110 ºC
  • Refractive Index: 1.509
  • PSA: 46.53000
  • LogP: 2.20500
  • Solubility: Insoluble in water \ glycerol. Slightly soluble in propylene glycol. Soluble in -90% ethanol at 1:9; Dissolve in 90% ethanol with l: (1-2)
  • FEMA: 2213 | ISOBUTYL SALICYLATE

Isobutyl salicylate Security Information

Isobutyl salicylate Customs Data

  • HS CODE：2918230000
  • Customs Data：

    China Customs Code:

    2918230000

    Overview:

    2918230000 Other salicylic acid esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918230000 other esters of salicylic acid and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Isobutyl salicylate Pricemore >>

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Isobutyl salicylate Production Method

Production Method 1

69-72-7 69-72-7
87-19-4 87-19-4
Reaction Conditions
1.1 Catalysts: 4-Borono-1-methylpyridinium iodide Solvents: Isobutanol ;  17 h, reflux
Reference
N-Alkyl-4-boronopyridinium Halides versus Boric Acid as Catalysts for the Esterification of α-Hydroxycarboxylic Acids
Maki, Toshikatsu; et al, Organic Letters, 2005, 7(22), 5047-5050

Production Method 2

119-36-8 119-36-8
87-19-4 87-19-4
Reaction Conditions
1.1 Catalysts: Zirconium dioxide (zirconia supported in cordierite honeycomb monolith) ;  4 h, reflux
Reference
Catalytic synthesis of salicylate esters over cordierite honeycomb coated with Mo (VI)/ZrO2
Shyamsundar, Manjunatha; et al, Modern Research in Catalysis, 2013, 2(2), 39-41

Production Method 3

69-72-7 69-72-7
87-19-4 87-19-4
Reaction Conditions
1.1 17 h, reflux
Reference
New boron(III)-catalyzed amide and ester condensation reactions
Maki, Toshikatsu; et al, Tetrahedron, 2007, 63(35), 8645-8657

Production Method 4

69-72-7 69-72-7
87-19-4 87-19-4
Reaction Conditions
1.1 Catalysts: Lanthanum ,  Titania ,  Sulfate Solvents: Benzene
Reference
Catalytic synthesis of isobutyl salicylate using rare-earth solid superacid SO42-/TiO2/La3+
Lin, Jin, Youji Huaxue, 2000, 20(5), 805-807

Production Method 5

69-72-7 69-72-7
87-19-4 87-19-4
Reaction Conditions
1.1 Catalysts: Zirconium dioxide ,  Phosphoric acid ,  Titania ;  105 min, 105 °C
Reference
An efficient and green approach for the esterification of aromatic acids with various alcohols over H3PO4/TiO2-ZrO2
Kalbasi, Roozbeh Javad; et al, Bulletin of the Korean Chemical Society, 2010, 31(8), 2361-2367

Production Method 6

533-58-4 533-58-4
87-19-4 87-19-4
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Palladium diacetate Solvents: Toluene ;  3 atm, rt; 16 h, 100 °C
Reference
Palladium-Catalyzed Carbonylative Homocoupling of 2-Iodophenols for the Synthesis of Symmetrical Xanthones
Lokolkar, Manjunath S.; et al, Synlett, 2023, 34(19), 2329-2335

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Isobutyl salicylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87-19-4)Isobutyl salicylate
Order Number:sfd18260
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87-19-4)水杨酸异丁酯
Order Number:LE26820767
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:87-19-4)Isobutyl salicylate
sfd18260
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87-19-4)水杨酸异丁酯
LE26820767
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email